Cas no 1353956-67-8 (2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol)

• Product Name: 2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol
• CAS No: 1353956-67-8
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 2167863
• Update Time: 2025-06-20

2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol
• 2-(Isopropyl((3-methylthiophen-2-yl)methyl)amino)ethanol
• AM92787
• 2-[Isopropyl-(3-methylthiophen-2-ylmethyl)amino]ethanol

• Inchi： 1S/C11H19NOS/c1-9(2)12(5-6-13)8-11-10(3)4-7-14-11/h4,7,9,13H,5-6,8H2,1-3H3
• InChI Key： XTNKYEHINVZVRS-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CN(CCO)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 163
• Topological Polar Surface Area: 51.7

Additional information on 2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol

2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol: A Comprehensive Overview

2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol (CAS No. 1353956-67-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for further investigation and development.

The chemical structure of 2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol consists of an isopropyl group, a 3-methyl-thiophen-2-ylmethyl group, and an aminoethanol moiety. The combination of these functional groups imparts specific properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug discovery and development processes.

Recent studies have highlighted the pharmacological properties of 2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a critical role in cellular signaling pathways and are targets for many therapeutic agents. Research has shown that 2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol can interact with specific GPCRs, potentially modulating their activity and downstream signaling cascades.

In addition to its receptor modulation properties, 2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease, are major health concerns worldwide. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

The synthetic route to produce 2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the thiophene derivative, the introduction of the isopropyl group, and the final coupling with aminoethanol. These synthetic methods are optimized to ensure high yields and purity, which are essential for both research and industrial applications.

The safety profile of 2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol is another important aspect that has been studied extensively. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough safety evaluations are necessary before it can be considered for clinical trials. These evaluations include in vitro and in vivo studies to assess potential side effects and long-term safety.

Clinical trials are a crucial step in the drug development process. While 2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol is still in the preclinical stage, early results from animal models have been promising. These studies have provided valuable insights into the pharmacokinetics and pharmacodynamics of the compound, which will guide future clinical trials. The goal is to translate these findings into human trials to evaluate its efficacy and safety in treating various conditions.

Beyond its potential therapeutic applications, 2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol has also been explored for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a useful tool for studying cellular processes and disease mechanisms. Researchers can use this compound to gain deeper insights into the molecular basis of diseases and to identify new therapeutic targets.

In conclusion, 2-[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol (CAS No. 1353956-67-8) is a versatile compound with significant potential in various fields of research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation as a therapeutic agent and as a tool in chemical biology research. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.